Cas no 176636-91-2 (1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone)
1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(4-bromophenyl)piperidin-1-yl]ethanone
- 1-(4-(4-bromophenyl)piperidin-1-yl)ethanone
- 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone
-
- Inchi: 1S/C13H16BrNO/c1-10(16)15-8-6-12(7-9-15)11-2-4-13(14)5-3-11/h2-5,12H,6-9H2,1H3
- InChI Key: QGPDJAQOWBRBGL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1CCN(C(C)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- XLogP3: 2.7
- Topological Polar Surface Area: 20.3
1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129009097-1g |
1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone |
176636-91-2 | 95% | 1g |
$495.00 | 2022-04-02 | |
| Chemenu | CM510964-1g |
1-(4-(4-Bromophenyl)piperidin-1-yl)ethanone |
176636-91-2 | 97% | 1g |
$490 | 2022-09-02 |
1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone
Research Brief on 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone (CAS: 176636-91-2): Recent Advances and Applications
The compound 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone (CAS: 176636-91-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic uses. Recent studies highlight its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and oncology.
A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone derivatives for enhanced dopamine D2 receptor affinity. The research team employed molecular docking and in vitro assays to demonstrate that subtle modifications to the piperidine moiety could significantly improve binding kinetics. These findings suggest promising avenues for developing antipsychotic agents with reduced side-effect profiles.
In the field of oncology, a recent preprint (2024) from the National Cancer Institute investigated the compound's potential as a PARP inhibitor scaffold. The study revealed that 176636-91-2 exhibits moderate inhibitory activity against PARP-1, with IC50 values in the low micromolar range. Computational modeling suggests that bromophenyl group contributes to π-stacking interactions with key residues in the PARP catalytic domain, providing a structural basis for further optimization.
Significant progress has also been made in synthetic methodology. A 2024 Organic Process Research & Development paper described a novel continuous-flow synthesis of 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone with 85% yield and excellent purity (>99%). This scalable approach addresses previous challenges in large-scale production, particularly regarding the control of byproducts during the acylation step. The authors emphasize the environmental benefits of their solvent-free protocol.
Pharmacokinetic studies published in Xenobiotica (2023) have provided new insights into the metabolic fate of 176636-91-2. Using LC-MS/MS analysis, researchers identified three major metabolites in human liver microsomes, with the primary metabolic pathway involving oxidation of the piperidine ring. These findings have important implications for drug design, suggesting that structural modifications could improve metabolic stability while maintaining target engagement.
Emerging applications in PET radiopharmaceuticals have been reported by a European consortium (2024). The bromine atom in 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone serves as an ideal handle for radiohalogenation, enabling the development of σ1 receptor ligands for neuroimaging. Preliminary clinical trials show excellent blood-brain barrier penetration and favorable dosimetry profiles, positioning this scaffold as a valuable tool for studying neurodegenerative diseases.
In conclusion, recent research on 1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone (176636-91-2) demonstrates its versatility as a pharmacophore across multiple therapeutic areas. The compound's unique structural features continue to inspire innovative drug discovery approaches, with particular promise in CNS disorders and cancer therapeutics. Future directions likely include further exploration of its privileged structure in fragment-based drug design and expanded investigations into its potential as a multimodal therapeutic agent.
176636-91-2 (1-[4-(4-Bromophenyl)piperidin-1-yl]ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)